5-Formamido-1-(2-hydroxyethyl)pyrazole
Cat. No. B8746683
CAS No.:
122589-40-6
M. Wt: 155.15 g/mol
InChI Key: SBGVMZDALRWZPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05210080
Procedure details
A mixture of acetic anhydride (44.5 ml) and formic acid (22.3 ml) was stirred at ambient temperature for an hour. To this mixture was added 1-(2-hydroxyethyl)-5-aminopyrazole (30 g) at 0°-10° C., and the mixture was stirred under ice-cooling for 30 minutes. The mixture was poured into ice-cold water, adjusted to pH 10.5 with 40% aqueous potassium carbonate, and stirred under ice-cooling for 30 minutes. The mixture was extracted with a mixture of tetrahydrofuran and ethyl acetate 6 times. The organic layer was dried over magnesium sulfate and evaporated in vacuo to give 1-(2-hydroxyethyl)-5-formamidopyrazole (30.8 g).
Identifiers
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REACTION_CXSMILES
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[C:1](OC(=O)C)(=[O:3])C.[OH:8][CH2:9][CH2:10][N:11]1[C:15]([NH2:16])=[CH:14][CH:13]=[N:12]1.C(=O)([O-])[O-].[K+].[K+]>C(O)=O>[OH:8][CH2:9][CH2:10][N:11]1[C:15]([NH:16][CH:1]=[O:3])=[CH:14][CH:13]=[N:12]1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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44.5 mL
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|
Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
|
|
Name
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Quantity
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22.3 mL
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Type
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solvent
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Smiles
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C(=O)O
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Step Two
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Name
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Quantity
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30 g
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Type
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reactant
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Smiles
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OCCN1N=CC=C1N
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at ambient temperature for an hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred under ice-
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling for 30 minutes
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Duration
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30 min
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ADDITION
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Type
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ADDITION
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Details
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The mixture was poured into ice-cold water
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STIRRING
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Type
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STIRRING
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Details
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stirred under ice-
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling for 30 minutes
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Duration
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30 min
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with a mixture of tetrahydrofuran and ethyl acetate 6 times
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OCCN1N=CC=C1NC=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 30.8 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
